Cas no 1638666-45-1 (4-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]piperidine)

• Product Name: 4-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]piperidine
• CAS No: 1638666-45-1
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• MDL: MFCD27974987
• CID: 5579691
• PubChem ID: 91664133
• Update Time: 2025-10-12

4-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-4-yl)-1,2,4-oxadiazole
• 4-[3-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]-piperidine
• Piperidine, 4-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]-
• 4-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]piperidine

• MDL： MFCD27974987
• Inchi： 1S/C12H16N4O/c1-16-8-2-3-10(16)11-14-12(17-15-11)9-4-6-13-7-5-9/h2-3,8-9,13H,4-7H2,1H3
• InChI Key： UTOZNUHVQYINSH-UHFFFAOYSA-N
• SMILES： N1CCC(C2ON=C(C3=CC=CN3C)N=2)CC1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 409.8±55.0 °C(Predicted)
• pka: 9.58±0.10(Predicted)

Additional information on 4-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]piperidine

4-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]piperidine: A Comprehensive Overview

The compound with CAS No. 1638666-45-1, commonly referred to as 4-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]piperidine, has garnered significant attention in the field of organic chemistry and drug discovery. This molecule is a derivative of piperidine, a six-membered saturated heterocyclic amine, and incorporates a 1,2,4-oxadiazole ring system substituted with a methylpyrrole moiety. The unique combination of these structural elements endows the compound with intriguing chemical properties and potential biological activities.

Structural Features and Synthesis

The molecule's structure is characterized by a piperidine ring fused with a 1,2,4-oxadiazole ring at the 4-position. The oxadiazole ring is further substituted at the 3-position by a 1-methylpyrrole group. This substitution pattern introduces steric and electronic effects that are critical for its reactivity and functionality. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging microwave-assisted synthesis and catalytic systems to enhance yield and purity.

Chemical Properties and Stability

Studies on the chemical properties of 4-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]piperidine reveal its stability under various conditions. The compound exhibits moderate solubility in organic solvents such as dichloromethane and acetonitrile but is less soluble in polar solvents like water. Its thermal stability is notable up to 200°C before decomposition occurs. These properties make it suitable for use in various chemical reactions and formulations.

Biological Activity and Applications

The biological activity of this compound has been explored in several recent studies. It has shown potential as a modulator of ion channels, particularly voltage-gated sodium channels (Nav), which are implicated in pain signaling and epilepsy. Preclinical data suggest that 4-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4 oxadiazol 5 yl] piperidine may exert analgesic effects by selectively inhibiting Nav subtypes without significantly affecting other ion channels or receptors.

Additionally, this compound has been investigated for its anti-inflammatory properties. Research indicates that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL6 in activated macrophages. This dual action on pain pathways and inflammation positions it as a promising candidate for the development of novel therapeutics targeting chronic pain conditions.

Recent Research Developments

In recent years, there has been growing interest in exploring the pharmacokinetic profile of CAS No. 1638666 45 1 compounds. Studies conducted in preclinical models demonstrate moderate oral bioavailability with acceptable clearance rates. These findings suggest that the compound could be developed into an orally administered drug with favorable pharmacokinetic characteristics.

Furthermore, advancements in computational chemistry have enabled detailed molecular docking studies of this compound against various therapeutic targets. These studies have provided insights into its binding modes and interactions with target proteins at atomic resolution.

Synthesis Optimization and Scale-Up

The synthesis of 4 [3 (1 methyl 1H pyrrol 2 yl) 1 2 4 oxadiazol 5 yl] piperidine has been optimized to meet increasing demand from research institutions and pharmaceutical companies. Recent efforts have focused on improving reaction yields through catalyst selection and reaction condition optimization.

Pilot-scale synthesis has been successfully achieved using continuous flow reactors, which offer advantages over traditional batch processes in terms of process control and product consistency.

Conclusion